4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide

• IUPAC Name: 4-amino-N'-(3,3-dimethyl-4H-isoquinolin-1-yl)benzohydrazide
• InChI: InChI=1S/C18H20N4O/c1-18(2)11-13-5-3-4-6-15(13)16(20-18)21-22-17(23)12-7-9-14(19)10-8-12/h3-10H,11,19H2,1-2H3,(H,20,21)(H,22,23)
• InChI Key: QGPGHIMJQSIGTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=CC=CC=C2C(=N1)NNC(=O)C3=CC=C(C=C3)N)C
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol

Description

4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide, also known as DIBH, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in the development of new drugs. DIBH belongs to the class of benzohydrazide derivatives and has been found to possess various biological activities, including anti-inflammatory, anti-cancer, and anti-tubercular properties.

Mechanism of Action

The mechanism of action of 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide is not fully understood. However, it has been suggested that 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide exerts its biological activities by interacting with various cellular targets such as enzymes, receptors, and signaling pathways. For example, 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide has been found to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation and cancer. 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide has also been shown to inhibit the activity of HDACs, enzymes that regulate gene expression and are involved in cancer progression.
Biochemical and Physiological Effects:
4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide has been found to exhibit various biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of inflammatory diseases. 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide has also been found to induce apoptosis and inhibit the proliferation of cancer cells. Additionally, 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide has been found to inhibit the growth of Mycobacterium tuberculosis, the causative agent of tuberculosis.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide is its potential as a lead compound for the development of new drugs. Its diverse biological activities make it an attractive target for drug discovery. However, there are also some limitations associated with 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide. For example, its solubility in water is low, which can make it difficult to administer in vivo. Additionally, its toxicity profile needs to be further investigated before it can be considered for clinical use.

Future Directions

There are several future directions for the research on 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide. One area of interest is the development of more potent analogs of 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide with improved pharmacokinetic properties. Another area of interest is the investigation of the molecular targets of 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide and its mechanism of action. Additionally, the potential of 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide as a therapeutic agent for various diseases, such as cancer and tuberculosis, needs to be further explored. Overall, the research on 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide has the potential to lead to the development of new drugs with diverse biological activities.

Synthesis Methods

The synthesis of 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide involves the reaction of 3,3-dimethyl-3,4-dihydroisoquinoline with benzoyl hydrazine in the presence of a catalyst such as acetic acid. The resulting product is then treated with 4-nitroaniline, followed by reduction with sodium dithionite to yield 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide. The purity of the compound can be improved by recrystallization from a suitable solvent.

Scientific Research Applications

4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide has been extensively studied for its potential applications in the development of new drugs. It has been found to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide has also shown promising anti-cancer activity by inducing apoptosis and inhibiting the growth of cancer cells. Additionally, 4-amino-N'-(3,3-dimethyl-3,4-dihydro-1-isoquinolinyl)benzohydrazide has been found to possess anti-tubercular activity by inhibiting the growth of Mycobacterium tuberculosis.